Cas no 845930-67-8 (6-nitro-2-(propan-2-yl)imidazo1,2-apyridine)

6-nitro-2-(propan-2-yl)imidazo1,2-apyridine structure
845930-67-8 structure
Product Name:6-nitro-2-(propan-2-yl)imidazo1,2-apyridine
CAS No:845930-67-8
MF:C10H11N3O2
MW:205.213241815567
CID:1118695
PubChem ID:11622549
Update Time:2025-04-20

6-nitro-2-(propan-2-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methylethyl)-6-nitro-Imidazo[1,2-a]pyridine
    • 6-nitro-2-(propan-2-yl)imidazo1,2-apyridine
    • EN300-1197839
    • 845930-67-8
    • 6-nitro-2-(propan-2-yl)imidazo[1,2-a]pyridine
    • Inchi： 1S/C10H11N3O2/c1-7(2)9-6-12-5-8(13(14)15)3-4-10(12)11-9/h3-7H,1-2H3
    • InChI Key： YUVCQWPERWRNOF-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC2=NC(=CN2C=1)C(C)C)=O

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63.1Ų

6-nitro-2-(propan-2-yl)imidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1197839-0.05g
6-nitro-2-(propan-2-yl)imidazo[1,2-a]pyridine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1197839-5.0g
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Enamine
EN300-1197839-10.0g
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Enamine
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